Cas no 1698289-13-2 (3-{(tert-butoxy)carbonylamino}-4,6-dimethylheptanoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-4,6-dimethylheptanoic acid
• CAS No: 1698289-13-2
• MF: C₁₄H₂₇NO₄
• MW: 273.368484735489
• CID: 5932850
• PubChem ID: 165523536
• Update Time: 2025-05-21

3-{(tert-butoxy)carbonylamino}-4,6-dimethylheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(tert-butoxy)carbonylamino}-4,6-dimethylheptanoic acid
• 1698289-13-2
• EN300-1283929
• 3-{[(tert-butoxy)carbonyl]amino}-4,6-dimethylheptanoic acid

• Inchi： 1S/C14H27NO4/c1-9(2)7-10(3)11(8-12(16)17)15-13(18)19-14(4,5)6/h9-11H,7-8H2,1-6H3,(H,15,18)(H,16,17)
• InChI Key： GZYSWYWONDOOLH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(CC(=O)O)C(C)CC(C)C)=O

Computed Properties

• Exact Mass: 273.19400834g/mol
• Monoisotopic Mass: 273.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-4,6-dimethylheptanoic acid

Recent Advances in the Study of 3-{(tert-butoxy)carbonylamino}-4,6-dimethylheptanoic acid (CAS: 1698289-13-2)

3-{(tert-butoxy)carbonylamino}-4,6-dimethylheptanoic acid (CAS: 1698289-13-2) is a chemically modified amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its tert-butoxycarbonyl (Boc) protected amino group and dimethyl-substituted heptanoic acid backbone, serves as a versatile intermediate in the synthesis of peptidomimetics and small molecule therapeutics. Recent studies have explored its potential applications in drug discovery, particularly in the development of protease inhibitors and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 3-{(tert-butoxy)carbonylamino}-4,6-dimethylheptanoic acid as a key building block for the synthesis of novel macrocyclic peptides targeting the SARS-CoV-2 main protease. The researchers utilized solid-phase peptide synthesis (SPPS) to incorporate this derivative into a series of cyclic peptides, demonstrating enhanced binding affinity and metabolic stability compared to linear analogs. The study highlighted the compound's ability to introduce conformational constraints, thereby improving target selectivity.

In parallel, a recent patent application (WO2023056121) disclosed the use of 3-{(tert-butoxy)carbonylamino}-4,6-dimethylheptanoic acid in the development of allosteric modulators for G protein-coupled receptors (GPCRs). The patent describes the compound's unique steric properties, which enable precise positioning of pharmacophores within the receptor's allosteric binding pocket. Preliminary in vitro data showed promising results in modulating β-arrestin recruitment with minimal effects on canonical G protein signaling pathways.

Structural studies using X-ray crystallography have provided new insights into the conformational preferences of this compound. Research published in ACS Chemical Biology (2024) revealed that the dimethyl substitution at positions 4 and 6 induces a preferred gauche conformation, which appears crucial for its activity in certain biological systems. These findings have important implications for rational drug design, particularly in cases where precise control of molecular geometry is required.

The compound's synthetic accessibility has also been improved through recent methodological advances. A 2024 report in Organic Letters described an asymmetric catalytic hydrogenation protocol that enables the efficient production of enantiomerically pure 3-{(tert-butoxy)carbonylamino}-4,6-dimethylheptanoic acid with >99% ee. This development addresses previous challenges in obtaining the desired stereoisomer and opens new possibilities for its use in stereoselective synthesis.

From a pharmacological perspective, studies have begun to explore the metabolic fate of this compound. A recent ADME (Absorption, Distribution, Metabolism, and Excretion) profiling study indicated that the Boc-protected amino acid demonstrates favorable pharmacokinetic properties, including good membrane permeability and resistance to first-pass metabolism. These characteristics make it particularly attractive for the development of orally bioavailable therapeutics.

Looking forward, researchers anticipate expanding applications of 3-{(tert-butoxy)carbonylamino}-4,6-dimethylheptanoic acid in targeted protein degradation strategies and covalent inhibitor design. Its unique structural features position it as a valuable tool in the medicinal chemist's repertoire, with potential applications spanning from infectious diseases to oncology therapeutics. Ongoing studies are expected to further elucidate its structure-activity relationships and optimize its utility in drug discovery pipelines.